Cas no 2172142-92-4 (2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid)

• Product Name: 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid
• CAS No: 2172142-92-4
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 6149744
• PubChem ID: 165549499
• Update Time: 2025-10-28

2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid
• 2172142-92-4
• EN300-1482675
• 2-(4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}thiomorpholin-3-yl)acetic acid

• Inchi： 1S/C27H30N2O5S/c30-24(29-12-13-35-17-18(29)14-25(31)32)15-27(10-5-11-27)28-26(33)34-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,18,23H,5,10-17H2,(H,28,33)(H,31,32)
• InChI Key： XVMGZZJIZOWLEN-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC(=O)O)C1)C(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid

Comprehensive Overview of 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid (CAS No. 2172142-92-4)

2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid (CAS No. 2172142-92-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and drug discovery. This compound features a unique cyclobutylacetyl backbone and a thiomorpholine ring, making it valuable for designing novel bioactive molecules. Researchers are increasingly interested in its applications due to the growing demand for peptide-based therapeutics and targeted drug delivery systems.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a protective moiety during solid-phase peptide synthesis (SPPS), a technique critical for developing biopharmaceuticals. With the rise of personalized medicine and precision oncology, derivatives like 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid are gaining attention for their role in creating peptide inhibitors and receptor modulators.

From a structural perspective, the cyclobutyl ring enhances conformational rigidity, which can improve binding affinity in drug-target interactions. Meanwhile, the thiomorpholine component contributes to solubility and metabolic stability—key factors in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. These properties align with current trends in fragment-based drug design (FBDD) and computational chemistry, where researchers prioritize scaffold diversity.

The global market for peptide synthesis reagents is expanding rapidly, driven by advancements in mRNA therapeutics and GPCR-targeted drugs. As a high-purity building block, CAS 2172142-92-4 supports the development of next-generation biologics, including immune checkpoint inhibitors and antiviral peptides. Its compatibility with automated synthesizers and microwave-assisted peptide coupling techniques further increases its utility in high-throughput screening.

Quality control is paramount for 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}thiomorpholin-3-yl)acetic acid, with analytical methods like HPLC and LC-MS ensuring batch-to-batch consistency. The compound’s stability under inert atmospheres and cryogenic storage conditions makes it suitable for long-term research projects. Recent publications highlight its use in macrocyclic peptide libraries, addressing challenges in protein-protein interaction inhibition.

Environmental and safety considerations for this compound follow green chemistry principles, with emphasis on waste minimization during synthesis. Its non-hazardous profile aligns with REACH and FDA guidelines for pharmaceutical intermediates. As the industry shifts toward continuous manufacturing, the demand for reliable Fmoc-amino acid derivatives like CAS 2172142-92-4 is expected to grow.

Future applications may include peptide-drug conjugates (PDCs) for cancer theranostics and neurodegenerative disease research. The compound’s modular design allows integration with click chemistry platforms, enabling rapid structure-activity relationship (SAR) studies. With AI-driven molecular modeling accelerating discovery, 2172142-92-4 represents a versatile tool for medicinal chemists worldwide.